Cas no 14683-79-5 (N-(2-methylphenyl)methylidenehydroxylamine)

• Product Name: N-(2-methylphenyl)methylidenehydroxylamine
• CAS No: 14683-79-5
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 1323245
• PubChem ID: 6904185
• Update Time: 2025-04-20

N-(2-methylphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methyl-, oxime
• 2-Methylbenzaldoxim
• 2-methylbenzaldoxime
• 2-toluicaldehyde oxime
• salicylaldoxime
• N-[(2-methylphenyl)methylidene]hydroxylamine
• 24652-62-8
• (E)-N-(o-tolyl-methylene)-hydroxylamine
• SCHEMBL406150
• 14683-79-5
• NCGC00322303-01
• AB01317140-02
• HMS1783E14
• Benzaldehyde, 2-methyl-, oxime, (E)- (9CI)
• e-tolualdoxime
• (NE)-N-[(2-methylphenyl)methylidene]hydroxylamine
• 2-Methylbenzaldehydeoxime
• AKOS001042302
• EN300-15702
• Z49568554
• 2-Methylbenzaldehyde oxime
• N-(2-methylphenyl)methylidenehydroxylamine

• Inchi： 1S/C8H9NO/c1-7-4-2-3-5-8(7)6-9-10/h2-6,10H,1H3/b9-6+
• InChI Key： ARLLNMVPNCXCIM-RMKNXTFCSA-N
• SMILES： O/N=C/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 223.9°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.518
• PSA: 32.59000
• LogP: 1.80310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes